N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide

• IUPAC Name: N-(2,2-difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide
• InChI: InChI=1S/C10H15F2NO3S/c1-2-10(14)13(7-9(11)12)8-3-5-17(15,16)6-4-8/h2,8-9H,1,3-7H2
• InChI Key: YLVZDEPYEXUXGE-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N(CC(F)F)C1CCS(=O)(=O)CC1
• Molecular Formula: C10H15F2NO3S
• Molecular Weight: 267.29 g/mol

Description

N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide, also known as DFTBA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This molecule is a derivative of thiazolidinedione and is widely used in various fields of research, including medicinal chemistry, biochemistry, and drug discovery.

Mechanism of Action

The mechanism of action of N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide involves the covalent modification of the active site of PTPs. N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide contains a Michael acceptor group, which readily reacts with the cysteine residue in the active site of PTPs. This covalent modification irreversibly inhibits the activity of PTPs, leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
The inhibition of PTPs by N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide has been shown to have a variety of biochemical and physiological effects, including the modulation of insulin signaling, cell proliferation, and apoptosis. N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide in lab experiments is its selectivity for PTPs. This allows researchers to study the role of these enzymes in disease processes without affecting other cellular processes. However, the irreversible nature of the covalent modification of PTPs by N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide can also be a limitation, as it can make it difficult to study the reversibility of PTP inhibition.

Future Directions

There are several future directions for the use of N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide in scientific research. One area of interest is the development of N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide derivatives with improved selectivity and potency for specific PTPs. Another area of interest is the use of N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide in combination with other drugs or therapies to enhance their efficacy. Finally, the use of N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide in the development of new therapeutic agents for the treatment of diseases such as cancer and diabetes is also an area of active research.
Conclusion:
In conclusion, N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide is a valuable tool for studying the role of PTPs in disease processes. Its selectivity and potency make it a valuable asset in scientific research, and its unique mechanism of action has led to the development of new therapeutic agents for the treatment of various diseases. As research in this field continues to evolve, N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide is likely to play an increasingly important role in the development of new drugs and therapies.

Synthesis Methods

The synthesis of N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide involves the reaction of 2,2-difluoroethylamine with thionyl chloride, followed by the reaction with 2,4-thiazolidinedione. The final product is obtained by the reaction of the intermediate compound with acryloyl chloride. The synthesis of N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide is a multistep process and requires careful attention to detail to ensure the purity and yield of the final product.

Scientific Research Applications

N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide has found widespread use in scientific research due to its ability to act as a potent inhibitor of protein tyrosine phosphatases (PTPs). PTPs are a class of enzymes that play a key role in various cellular processes, including cell growth, differentiation, and signaling. N-(2,2-Difluoroethyl)-N-(1,1-dioxothian-4-yl)prop-2-enamide has been shown to selectively inhibit the activity of PTPs, making it a valuable tool for studying the role of these enzymes in disease processes.